N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide
Description
N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide is a chemical compound with the formula C14H13N3O2S2 and a molecular weight of 319.4 . It is used in the synthesis of various compounds .
Synthesis Analysis
The synthesis of thiophene-based compounds, such as N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide, involves various strategies. One common method is the condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis . The Gewald reaction, for instance, is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Molecular Structure Analysis
The molecular structure of N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide is complex. It includes a thiophene ring, a quinoxaline ring with two methyl groups at the 2 and 3 positions, and a sulfonamide group .Chemical Reactions Analysis
Thiophene-based compounds, including N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide, are involved in various chemical reactions. They play a vital role in the synthesis of advanced compounds with a variety of biological effects .Physical And Chemical Properties Analysis
The physical form of N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide is solid . More detailed physical and chemical properties were not found in the search results.Mechanism of Action
While the specific mechanism of action for N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide is not mentioned in the search results, sulfonamides in general are known to inhibit bacterial enzyme dihydropteroate synthetase. This enzyme normally uses para-aminobenzoic acid (PABA) for synthesizing the necessary folic acid. The inhibited reaction is normally necessary in these organisms for the synthesis of folic acid. Without it, bacteria cannot replicate .
Future Directions
The future directions for N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide and similar compounds could involve further exploration of their synthesis methods, chemical reactions, and potential applications. As thiophene-based compounds have shown a variety of biological effects, they could be used to develop new therapeutic agents .
properties
IUPAC Name |
N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O2S2/c1-9-10(2)16-13-8-11(5-6-12(13)15-9)17-21(18,19)14-4-3-7-20-14/h3-8,17H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDDHFLQEQLOEAB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C2C=C(C=CC2=N1)NS(=O)(=O)C3=CC=CS3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide | |
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